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Introduction
Disialoganglioside GD2 is a glycolipid expressed on the surface of various cells, with

particularly high levels found on tumors of neuroectodermal origin, such as neuroblastoma,

melanoma, and some sarcomas.[1][2][3][4] Its restricted expression in normal tissues makes it

an attractive target for cancer immunotherapy, including monoclonal antibody-based therapies

and CAR T-cell therapies.[1][3][5] Flow cytometry is a powerful technique for the detection and

quantification of GD2 positive cells, enabling researchers and clinicians to assess tumor

antigen expression, monitor therapeutic efficacy, and conduct preclinical research. These

application notes provide detailed protocols for the analysis of GD2 positive cells using flow

cytometry.

GD2 Signaling Pathways
GD2 is implicated in several signaling pathways that promote cancer cell survival, proliferation,

migration, and invasion.[2][5] It can associate with key signaling molecules such as focal

adhesion kinase (FAK), leading to the activation of the AKT/mTOR pathway.[5][6] Additionally,

GD2 has been shown to modulate the c-Met receptor tyrosine kinase, influencing downstream

MAPK signaling.[5] Understanding these pathways is crucial for developing targeted therapies

against GD2-expressing tumors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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